Cas no 2368844-67-9 (6-Bromo-4-(trifluoromethyl)isoindolin-1-one)

6-Bromo-4-(trifluoromethyl)isoindolin-1-one is a versatile heterocyclic compound featuring a bromo-substituted isoindolinone core with a trifluoromethyl group at the 4-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enables further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its well-defined crystalline form ensures consistent purity, facilitating precise use in complex organic transformations. The compound is particularly useful in the development of bioactive molecules, where its scaffold contributes to enhanced binding affinity and metabolic stability. Suitable for research-scale and industrial applications, it offers a reliable building block for medicinal chemistry and material science.

6-Bromo-4-(trifluoromethyl)isoindolin-1-one structure

2368844-67-9 structure

Product Name:6-Bromo-4-(trifluoromethyl)isoindolin-1-one

CAS No:2368844-67-9

MF:C₉H₅BrF₃NO

MW:280.041311979294

CID:6787977

PubChem ID:139349871

Update Time:2025-06-10

6-Bromo-4-(trifluoromethyl)isoindolin-1-one Chemical and Physical Properties

Names and Identifiers

- RDKNDBGCYPYGJK-UHFFFAOYSA-N
- 6-Bromo-4-(trifluoromethyl)isoindolin-1-one
- MFCD32964134
- F93613
- 6-Bromo-4-(trifluoromethyl)-2,3-dihydroisoindol-1-one
- 2368844-67-9
- SCHEMBL21200262
- SY394406
- DB-414722
- Inchi： 1S/C9H5BrF3NO/c10-4-1-5-6(3-14-8(5)15)7(2-4)9(11,12)13/h1-2H,3H2,(H,14,15)
- InChI Key： RDKNDBGCYPYGJK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)(F)F)C2=C(C=1)C(NC2)=O

Computed Properties

Exact Mass: 278.95066g/mol
Monoisotopic Mass: 278.95066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 29.1Å²

6-Bromo-4-(trifluoromethyl)isoindolin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P029HWP-100mg	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	100mg	$65.00	2024-05-23
1PlusChem	1P029HWP-250mg	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	250mg	$108.00	2024-05-23
1PlusChem	1P029HWP-10g	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	10g	$994.00	2023-12-18
Aaron	AR029I51-100mg	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	100mg	$64.00	2023-12-15
Aaron	AR029I51-250mg	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	250mg	$107.00	2023-12-15
Aaron	AR029I51-10g	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	10g	$1145.00	2023-12-15
1PlusChem	1P029HWP-500mg	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	500mg	$155.00	2024-05-23
1PlusChem	1P029HWP-1g	6-bromo-4-(trifluoromethyl)isoindolin-1-one	2368844-67-9	95%	1g	$231.00	2024-05-23

6-Bromo-4-(trifluoromethyl)isoindolin-1-one Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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5. Acenaphthenic hopanoids, a novel series of aromatised

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Additional information on 6-Bromo-4-(trifluoromethyl)isoindolin-1-one

Comprehensive Overview of 6-Bromo-4-(trifluoromethyl)isoindolin-1-one (CAS No. 2368844-67-9)

6-Bromo-4-(trifluoromethyl)isoindolin-1-one (CAS No. 2368844-67-9) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. This isoindolinone derivative features a bromine substituent at the 6-position and a trifluoromethyl group at the 4-position, making it a critical intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the electron-withdrawing trifluoromethyl group, enhance its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring catalysis and drug discovery.

In recent years, the demand for fluorinated compounds like 6-Bromo-4-(trifluoromethyl)isoindolin-1-one has surged due to their prominence in medicinal chemistry. Researchers often inquire about the role of trifluoromethyl groups in improving metabolic stability and lipophilicity—key factors in optimizing drug candidates. This compound’s bromo moiety also enables further functionalization via Buchwald-Hartwig amination or Suzuki-Miyaura coupling, techniques frequently discussed in forums on organic synthesis and small-molecule libraries.

The compound’s relevance extends to material science, where its aromatic core and halogenated properties are leveraged in designing organic electronic materials. Searches for "halogenated isoindolinones" often highlight their use in OLEDs and photovoltaic devices, aligning with trends in sustainable technology. Additionally, its CAS No. 2368844-67-9 is a critical identifier for procurement and regulatory compliance, a common concern for industrial buyers.

From a synthetic perspective, 6-Bromo-4-(trifluoromethyl)isoindolin-1-one is synthesized via cyclization of appropriately substituted precursors, a process detailed in patents and journals focusing on green chemistry. Environmental considerations, such as reducing heavy metal catalysts, are frequently raised in user queries, emphasizing the need for eco-friendly protocols. This aligns with the broader shift toward sustainable chemical manufacturing.

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry, techniques central to discussions on quality control in API production. Its high purity (>98%) is essential for reproducibility in high-throughput screening, a recurring theme in drug development forums.

In summary, 6-Bromo-4-(trifluoromethyl)isoindolin-1-one (CAS No. 2368844-67-9) bridges multiple disciplines, from pharmaceutical intermediates to advanced materials. Its structural versatility and synthetic accessibility make it a staple in modern research, addressing trending topics like fluorine chemistry and catalysis innovation. This positions it as a compound of enduring interest in both academic and industrial settings.